Cas no 1234367-58-8 (2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl)

• Product Name: 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl
• CAS No: 1234367-58-8
• MF: C₁₈H₁₇Cl₃N₄
• MW: 395.71338057518
• CID: 6209032
• Update Time: 2025-07-24

2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl
• 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline hydrochloride

• Inchi： 1S/C18H16Cl2N4.ClH/c19-13-3-6-16-15(11-13)17(23-18(20)22-16)12-1-4-14(5-2-12)24-9-7-21-8-10-24;/h1-6,11,21H,7-10H2;1H
• InChI Key： ALUVNYBOVRTTIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2N=C(Cl)N=C(C3C=CC(N4CCNCC4)=CC=3)C=2C=1.Cl

Additional information on 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl

Introduction to 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl (CAS No: 1234367-58-8) and Its Emerging Applications in Chemical Biology

The compound 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl, identified by the CAS number 1234367-58-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinazoline core and piperazine substituent, has garnered attention for its versatile structural features and potential therapeutic applications. The quinazoline scaffold is well-documented for its role in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The introduction of chloro and piperazine groups enhances its binding affinity and selectivity, making it a promising candidate for further exploration.

In recent years, the study of 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl has been influenced by cutting-edge research in drug discovery and molecular pharmacology. The quinazoline moiety is known to interact with various biological targets, including enzymes and receptors, which are pivotal in modulating cellular processes. The piperazine group, in particular, is celebrated for its ability to form stable hydrogen bonds with biological targets, thereby improving the compound's pharmacokinetic properties. This dual functionality makes it an attractive molecule for designing novel therapeutic agents.

Recent studies have highlighted the compound's potential in addressing complex diseases such as cancer and inflammatory disorders. The quinazoline derivative has been shown to exhibit inhibitory activity against certain kinases that are overexpressed in tumor cells. By targeting these kinases, the compound can disrupt signaling pathways that promote cell proliferation and survival. Additionally, preliminary in vitro studies suggest that 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory conditions.

The structural features of 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl also contribute to its potential as a scaffold for drug design. The presence of chloro substituents enhances lipophilicity, facilitating cellular uptake and membrane permeability. This characteristic is particularly advantageous for oral administration formulations. Furthermore, the piperazine group can be further modified to fine-tune binding interactions with biological targets. Such modularity allows chemists to explore a wide range of analogs with tailored pharmacological profiles.

Advances in computational chemistry have further accelerated the discovery process for compounds like 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl. Molecular docking simulations and virtual screening have enabled researchers to predict binding affinities and identify potential lead compounds with high precision. These computational tools have been instrumental in optimizing the compound's structure to maximize its therapeutic efficacy while minimizing side effects.

The synthesis of 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively. These advancements are crucial for translating laboratory discoveries into clinical applications.

As research progresses, the therapeutic potential of 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl continues to expand. Investigational studies are exploring its efficacy in treating neurodegenerative diseases by targeting specific protein-protein interactions involved in these conditions. Moreover, the compound's ability to cross the blood-brain barrier makes it an intriguing candidate for central nervous system (CNS) drug development.

The safety profile of 2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl is another critical aspect that researchers are actively investigating. Preclinical toxicology studies have provided valuable insights into its metabolic stability and potential side effects. These studies are essential for ensuring that the compound is safe for human use before advancing to clinical trials.

In conclusion,2,6-dichloro-4-(4-(piperazin-1-yl)phenyl)quinazoline HCl (CAS No: 1234367-58-8) stands out as a promising molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in addressing some of the most challenging diseases faced by humanity today.